Cas no 41921-99-7 (1-(aminomethyl)-N,N-dimethylcyclohexanamine)

• Product Name: 1-(aminomethyl)-N,N-dimethylcyclohexanamine
• CAS No: 41921-99-7
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• MDL: MFCD13031909
• CID: 822854
• Update Time: 2026-04-29

1-(aminomethyl)-N,N-dimethylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-N,N-dimethylcyclohexanamine

• MDL： MFCD13031909
• Inchi： InChI=1S/C9H20N2.2ClH/c1-11(2)9(8-10)6-4-3-5-7-9;;/h3-8,10H2,1-2H3;2*1H
• InChI Key： IKCDZDXEAGHUAM-UHFFFAOYSA-N
• SMILES： CN(C)C1(CCCCC1)CN.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on 1-(aminomethyl)-N,N-dimethylcyclohexanamine

Recent Advances in the Study of 1-(Aminomethyl)-N,N-dimethylcyclohexanamine (CAS: 41921-99-7)

1-(Aminomethyl)-N,N-dimethylcyclohexanamine (CAS: 41921-99-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound's unique structure, featuring an aminomethyl group attached to a dimethylcyclohexanamine backbone, has garnered attention for its potential to interact with various biological targets. Recent research has explored its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These studies suggest that 1-(aminomethyl)-N,N-dimethylcyclohexanamine may have applications in the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, recent investigations have also examined the compound's potential as an antimicrobial agent. Preliminary in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. These findings underscore the compound's versatility and its potential as a lead compound for the development of new antimicrobial therapies.

Another area of interest is the compound's pharmacokinetic properties. Recent studies have utilized advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into the compound's bioavailability and metabolic stability, which are critical factors in its potential development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 1-(aminomethyl)-N,N-dimethylcyclohexanamine as a drug candidate. Issues such as potential toxicity, off-target effects, and the need for optimized synthesis routes must be addressed in future research. However, the compound's diverse biological activities and favorable pharmacokinetic properties make it a compelling subject for further investigation.

In conclusion, recent research on 1-(aminomethyl)-N,N-dimethylcyclohexanamine (CAS: 41921-99-7) has highlighted its potential as a versatile compound with applications in neurology, antimicrobial therapy, and beyond. Continued exploration of its mechanisms of action and optimization of its chemical properties will be essential for unlocking its full therapeutic potential. This research brief serves as a snapshot of the current state of knowledge and a call to action for further studies in this promising area of chemical biology and medicinal chemistry.